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Compound of Interest

Compound Name: 3-Bromo-4-iodoaniline

Cat. No.: B1342403

This guide provides comprehensive information on the chemical properties, synthesis, and
structural representation of 3-Bromo-4-iodoaniline, a key intermediate in various chemical
syntheses. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Core Chemical Properties

3-Bromo-4-iodoaniline is a substituted aniline derivative containing both bromine and iodine
atoms on the benzene ring. These halogens provide multiple reactive sites for further chemical
modifications, making it a valuable building block in organic synthesis.

The fundamental molecular properties of 3-Bromo-4-iodoaniline are summarized in the table
below for quick reference.
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Property Value Citations
Molecular Formula CeHsBrIN [1112]
Molecular Weight 297.92 g/mol [1][2]
IUPAC Name 3-bromo-4-iodoaniline [1]

CAS Number 860435-38-7 [1][2][3]
InChi Key HBCBLDVYTZWYLL- (2]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N)Br)I

Experimental Protocols

The synthesis of 3-Bromo-4-iodoaniline can be achieved through various synthetic routes. A

representative protocol involves the Sandmeyer reaction, a versatile method for the synthesis

of aryl halides from aryl diazonium salts.

Objective: To synthesize 3-Bromo-4-iodoaniline from a suitable starting material.

Materials:

¢ 3-Bromo-4-aminobenzoic acid

¢ Sodium nitrite (NaNO2)

« Hydrochloric acid (HCI)

e Potassium iodide (KI)

e Sodium thiosulfate (Na2S203)

o Diethyl ether

e Deionized water

Procedure:
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e Diazotization: 3-Bromo-4-aminobenzoic acid is dissolved in an aqueous solution of
hydrochloric acid and cooled to 0-5 °C in an ice bath.

e A solution of sodium nitrite in water is added dropwise to the cooled solution while
maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30
minutes to ensure the complete formation of the diazonium salt.

« lodination: A solution of potassium iodide in water is then slowly added to the diazonium salt
solution. The mixture is allowed to warm to room temperature and then heated to facilitate
the replacement of the diazonium group with iodine.

o Work-up: After cooling, the reaction mixture is extracted with diethyl ether. The organic layer
is washed with a solution of sodium thiosulfate to remove any excess iodine, followed by a
wash with brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude product. The crude 3-Bromo-
4-iodoaniline can be further purified by column chromatography or recrystallization.

Visualizations

To better understand the structural properties and relationships of 3-Bromo-4-iodoaniline, the
following diagrams are provided.

Molecular Formula IUPAC Name Chemical Structure

CeHsBrIN 3-Bromo-4-iodoaniline

Click to download full resolution via product page

Caption: Relationship between molecular formula, IUPAC name, and chemical structure.
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Caption: Simplified workflow for the synthesis of 3-Bromo-4-iodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-4-iodoaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342403#3-bromo-4-iodoaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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